3-Oxabicyclo[3.1.0]hexane-1-carboxylicacid,4-methyl-2-oxo-,[1S-(1alpha,4alpha,5alpha)]-(9CI)

• CAS RN: 161870-17-3
• Molecular Formula: C7H8O4
• Molecular Weight: 156.14 g/mol
• IUPAC Name: (1S,4S,5R)-4-methyl-2-oxo-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid
• InChI: InChI=1S/C7H8O4/c1-3-4-2-7(4,5(8)9)6(10)11-3/h3-4H,2H2,1H3,(H,8,9)/t3-,4-,7-/m0/s1
• InChI Key: WFROVNZRTXRFTP-FVSJBQLASA-N
• Isomeric SMILES: C[C@H]1[C@@H]2C[C@@]2(C(=O)O1)C(=O)O
• SMILES: CC1C2CC2(C(=O)O1)C(=O)O
• synonyms: 3-Oxabicyclo[3.1.0]hexane-1-carboxylicacid,4-methyl-2-oxo-,[1S-(1alpha,4alpha,5alpha)]-(9CI)

Description

3-Oxabicyclo[3.1.0]hexane-1-carboxylicacid,4-methyl-2-oxo-,[1S-(1alpha,4alpha,5alpha)]-(9CI) is a cyclic compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of 3-Oxabicyclo[3.1.0]hexane-1-carboxylicacid,4-methyl-2-oxo-,[1S-(1alpha,4alpha,5alpha)]-(9CI) is not fully understood. However, it is believed to interact with specific enzymes and receptors in the body, leading to various biochemical and physiological effects.

Biochemical And Physiological Effects

Studies have shown that 3-Oxabicyclo[3.1.0]hexane-1-carboxylicacid,4-methyl-2-oxo-,[1S-(1alpha,4alpha,5alpha)]-(9CI) can have a range of biochemical and physiological effects. It has been shown to have antiviral and anticancer properties, as well as anti-inflammatory and analgesic effects.

Advantages And Limitations For Lab Experiments

One advantage of using 3-Oxabicyclo[3.1.0]hexane-1-carboxylicacid,4-methyl-2-oxo-,[1S-(1alpha,4alpha,5alpha)]-(9CI) in lab experiments is its unique structural properties, which make it a useful building block for the synthesis of various compounds. However, its limited availability and high cost can be a limitation for some researchers.

Future Directions

There are several future directions for research on 3-Oxabicyclo[3.1.0]hexane-1-carboxylicacid,4-methyl-2-oxo-,[1S-(1alpha,4alpha,5alpha)]-(9CI). One direction is to further explore its potential use as a building block for the synthesis of new drugs with different therapeutic applications. Another direction is to investigate its mechanism of action and how it interacts with specific enzymes and receptors in the body. Additionally, research can focus on developing more efficient and cost-effective synthesis methods for this compound.
Conclusion:
In conclusion, 3-Oxabicyclo[3.1.0]hexane-1-carboxylicacid,4-methyl-2-oxo-,[1S-(1alpha,4alpha,5alpha)]-(9CI) is a cyclic compound that has potential applications in various fields. Its unique structural properties make it a useful building block for the synthesis of various compounds, including new drugs with different therapeutic applications. Further research is needed to fully understand its mechanism of action and explore its potential in different areas.

Synthesis Methods

The synthesis of 3-Oxabicyclo[3.1.0]hexane-1-carboxylicacid,4-methyl-2-oxo-,[1S-(1alpha,4alpha,5alpha)]-(9CI) involves the reaction of 2,5-dimethylfuran-3-carboxylic acid with ethyl chloroformate, followed by the addition of sodium borohydride. The resulting compound is then treated with hydrochloric acid to yield the final product.

Scientific Research Applications

Research on 3-Oxabicyclo[3.1.0]hexane-1-carboxylicacid,4-methyl-2-oxo-,[1S-(1alpha,4alpha,5alpha)]-(9CI) has mainly focused on its potential use as a building block for the synthesis of various compounds. It has been used in the development of new drugs, such as antiviral and anticancer agents, due to its unique structural properties.